Cas no 2043-47-2 (1H,1H,2H,2H-Perfluorohexanol)

• Product Name: 1H,1H,2H,2H-Perfluorohexanol
• CAS No: 2043-47-2
• MF: C₆H₅F₉O
• MW: 264.088933706284
• MDL: MFCD00039543
• CID: 42359
• PubChem ID: 24877913
• Update Time: 2025-05-23

1H,1H,2H,2H-Perfluorohexanol Chemical and Physical Properties

Names and Identifiers

• 1H,1H,2H,2H-Perfluorohexan-1-ol
• 3,3,4,4,5,5,6,6,6-Nonafluorohexanol
• 1H,1H,2H,2H-Nonafluoro-1-hexanol
• 1H,1,H,2H,2,H-Perfluorohexan-1-ol (2-Perfluorobutyl ethanol)
• 1H,1H,2H,2H-Perfluorohexanol
• 3,?3,?4,?4,?5,?5,?6,?6,?6-?nonafluoro-1-?Hexanol
• 3,3,4,4,5,5,6,6,6-nonafluorohexan-1-ol
• 1h,1h,2h,2h-nonafluorohexan-1-ol
• 2-(Perfluorobutyl)ethanol
• 2-(perfluoro-n-butyl)ethanol
• 3,3,4,4,5,5,6,6,6-NONAFLUORO-1-HEXANOL
• 6,6,6,5,5,4,4,3,3-nonafluorohexan-1-ol
• EINECS 218-050-9
• 1-Hexanol, 3,3,4,4,5,5,6,6,6-nonafluoro-
• 1,1,2,2-Tetrahydroperfluoro-1-hexanol
• JCMNMOBHVPONLD-UHFFFAOYSA-N
• 2-perfluorobutylethanol
• 4:2 Fluorotelomer alcohol
• C4F9CH2CH2OH
• D
• n:2 FTOHs n=2
• UNII-79Z76LN7GN
• C6H5F9O
• N0600
• AKOS005063802
• 1,1,2,2-TETRAHYDROPERFLUOROHEXYL ALCOHOL
• FT-0607808
• 1H,1H,2H,2H-Perfluorohexan-1-ol, 97%
• A814550
• 4:2 FTOH
• 2-perfluorobutyl ethanol (4:2)
• 2043-47-2
• MFCD00039543
• 79Z76LN7GN
• 1H, 1H, 2H, 2H-perfluorohexan-1-ol, 98%
• DTXSID1062122
• CS-W009450
• SCHEMBL61498
• 1h,1h,2h,2h-perfluoro-1-hexanol
• AS-48920
• 3,3,4,4,5,5,6,6,6-nonafluorohexan-1-ol;2-(Perfluorobutyl)ethanol
• FD2040
• FBET
• SY038277
• perfluorobutylethanol
• EN300-762937
• NS00010126
• n:2 fluorotelomer alcohols, n=2
• Fluorotelomer alcohol 4:2
• DB-045219

• MDL： MFCD00039543
• Inchi： 1S/C6H5F9O/c7-3(8,1-2-16)4(9,10)5(11,12)6(13,14)15/h16H,1-2H2
• InChI Key： JCMNMOBHVPONLD-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(F)F)(C(CCO)(F)F)F

Computed Properties

• Exact Mass: 264.02000
• Monoisotopic Mass: 264.019669
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Not determined
• Density: 1.59 g/mL at 25 °C(lit.)
• Boiling Point: 76°C/50mmHg(lit.)
• Flash Point: Fahrenheit: 163.4 ° f < br / > Celsius: 73 ° C < br / >
• Refractive Index: n20/D 1.314(lit.)
• PSA: 20.23000
• LogP: 2.83700
• Solubility: Not determined

1H,1H,2H,2H-Perfluorohexanol Security Information

• Prompt：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P403+P235-P501
• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：3
• Safety Instruction： 24/25
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Alkyl fluorides Fluorotelomer alcohols
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 1H,1H,2H,2H-Perfluorohexanol

Perfluorohexanol (CAS No. 2043-47-2): A Comprehensive Overview

Perfluorohexanol, also known by its CAS number 2043-47-2, is a highly fluorinated organic compound that has garnered significant attention in various scientific and industrial fields. This compound, with the chemical formula C6F13OH, belongs to the family of perfluorinated alcohols and is characterized by its unique chemical properties, including high thermal stability, chemical inertness, and excellent lubricating properties. Recent advancements in materials science and surface chemistry have further highlighted its potential applications in emerging technologies.

The synthesis of Perfluorohexanol involves complex fluorination processes, often utilizing electrophilic fluorination or nucleophilic substitution reactions. Researchers have recently explored novel methods to enhance the efficiency of these reactions, leveraging catalytic systems and advanced reaction conditions. These innovations have not only improved the yield of Perfluorohexanol but also reduced the environmental footprint of its production processes.

One of the most promising applications of Perfluorohexanol lies in its use as a precursor for the synthesis of advanced materials. For instance, it has been employed in the development of perfluoropolyethers (PFPEs), which exhibit exceptional thermal and chemical resistance. Recent studies have demonstrated that PFPEs derived from Perfluorohexanol can be used as high-performance lubricants in aerospace and automotive industries, where durability under extreme conditions is paramount.

In addition to its role in materials science, Perfluorohexanol has found applications in surface chemistry and coatings technology. Its ability to form stable surface films has made it a valuable component in anti-fouling coatings for marine applications. Researchers have recently investigated the use of Perfluorohexanol in creating self-cleaning surfaces that repel water and oils, mimicking the properties of lotus leaves.

The unique properties of Perfluorohexanol also extend to its potential use in biotechnology and pharmaceuticals. Recent studies have explored its role as a solvent in drug delivery systems due to its high solubility and low toxicity profile. Furthermore, its ability to act as a surfactant has opened new avenues for its application in nanotechnology, particularly in the stabilization of nanoparticles for medical imaging and targeted drug delivery.

Despite its numerous advantages, the environmental impact of Perfluorohexanol remains a critical area of research. While it is not classified as a hazardous substance under current regulations, its persistence in the environment necessitates careful handling and disposal practices. Scientists are actively exploring methods to develop more sustainable alternatives or improve recycling processes for this compound.

In conclusion, Perfluorohexanol (CAS No. 2043-47-2) stands as a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in the development of next-generation materials and technologies.